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Compound of Interest

Compound Name: Methyl caffeate

Cat. No.: B142706 Get Quote

This document provides immediate, essential safety protocols and logistical information for

researchers, scientists, and drug development professionals working with Methyl Caffeate.

The following procedures are designed to ensure safe handling, storage, and disposal.

Summary of Safety and Storage Parameters
The following table summarizes key quantitative data for the safe handling and storage of

Methyl Caffeate.

Parameter Specification Citations

Storage Temperature

Powder: -20°C (for up to 3

years) or below 4°C/39°F (for

up to 2 years). In solvent:

-80°C (6 months); -20°C (1

month).

[1][2][3]

First Aid: Eye Contact
Flush with plenty of water for at

least 15 minutes.
[1][4]

First Aid: Skin Contact
Flush skin with plenty of water

for at least 15 minutes.
[1][4]
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This protocol outlines the step-by-step process for safely handling Methyl Caffeate from

receipt to disposal.

Pre-Handling and Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment. Note that the toxicological properties of Methyl Caffeate have not been

fully investigated.[1] It is known to cause skin and eye irritation.[4][5]

Engineering Controls: Ensure work is conducted in a well-ventilated area.[6] A chemical fume

hood is recommended to keep airborne concentrations low.[1] An eye-wash station and

emergency shower must be accessible.[7]

Personal Protective Equipment (PPE) Assembly: Gather all required PPE as specified in the

table below. Inspect all equipment, particularly gloves, for any signs of damage before use.

PPE Category Required Equipment Citations

Hand Protection
Appropriate chemical-resistant

gloves.
[1][4]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

[4][7]

Skin/Body Protection

A lab coat or appropriate

protective clothing to prevent

skin exposure.

[1]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

ventilation is inadequate,

exposure limits are exceeded,

or if irritation is experienced.[1]

[6]
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Material Transfer: When weighing or transferring the solid material, avoid creating dust.[6]

Safe Handling Practices:

Avoid all direct contact with skin and eyes.[1][8]

Do not breathe in dust, vapor, mist, or gas.[1]

After handling, wash hands and any exposed skin thoroughly.[4][8]

Remove any contaminated clothing immediately and wash it before reuse.[8]

Storage
Container: Keep the container tightly sealed when not in use.[1][2]

Conditions: Store in a cool, dry, and well-ventilated area.[2][6] Protect from direct sunlight

and moisture.[1]

Temperature: For long-term stability, adhere to the recommended storage temperatures (see

table above).[1][2]

Accidental Spills
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.[8]

Containment:

For solid spills, vacuum or carefully sweep up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[1][6]

For solutions, absorb the spill with an inert, liquid-binding material (e.g., diatomite,

universal binders).[2]

Decontamination: Clean and decontaminate the spill surface and any affected equipment, for

example, by scrubbing with alcohol.[2]
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Disposal
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as a hazardous waste according to federal, state, and local regulations.[1]

Disposal Method: Dispose of waste in a designated, approved waste disposal plant.[9] One

suggested method is to dissolve the material in a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner.[8] Do not mix with other waste.[9]

Containers: Handle empty containers as you would the product itself.[9]

Methyl Caffeate Handling Workflow
The diagram below illustrates the logical flow of operations for safely handling Methyl Caffeate
in a laboratory setting.
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Caption: Workflow for the safe handling of Methyl Caffeate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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